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Compound of Interest

Compound Name: Chimassorb 119

Cat. No.: B141851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Chimassorb 119 as

a light and thermal stabilizer in polypropylene (PP) fibers. Detailed protocols for incorporation

and performance evaluation are included to assist researchers in their product development

and analysis.

Introduction
Polypropylene fibers are widely utilized in various applications, from textiles and carpets to

geotextiles and automotive interiors. However, their inherent susceptibility to degradation upon

exposure to ultraviolet (UV) radiation and heat limits their long-term performance and aesthetic

appeal. This degradation manifests as loss of mechanical strength, discoloration (yellowing),

and reduced gloss.

Chimassorb 119 is a high molecular weight hindered amine light stabilizer (HALS) designed to

protect polypropylene and other polymers from the deleterious effects of photo-oxidation. Its

mechanism of action involves a regenerative radical scavenging cycle, providing long-lasting

protection with minimal migration and volatility due to its high molecular weight. This document

outlines the application and evaluation of Chimassorb 119 in polypropylene fibers.

Mechanism of Action: The Denisov Cycle
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Chimassorb 119, as a hindered amine light stabilizer (HALS), operates through a catalytic

cycle known as the Denisov Cycle to neutralize free radicals generated during the photo-

oxidation of polypropylene. This regenerative mechanism allows a single HALS molecule to

deactivate a large number of radicals, providing durable protection.

The key steps in the Denisov Cycle are:

Nitroxyl Radical Formation: The secondary amine groups in Chimassorb 119 are oxidized to

form stable nitroxyl radicals (>N-O•).

Radical Scavenging: These nitroxyl radicals react with and trap polymer alkyl radicals (P•)

and polymer peroxy radicals (POO•), which are the primary species responsible for the

degradation cascade.

Regeneration: The formed amino-ethers can further react with peroxy radicals to regenerate

the nitroxyl radicals, thus continuing the protective cycle.
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Data Presentation
The following tables summarize the expected performance of polypropylene fibers stabilized

with Chimassorb 119. The data is compiled from various sources and represents typical
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results. Researchers should perform their own experiments to validate performance for their

specific formulations and applications.

Table 1: Physical and Chemical Properties of Chimassorb 119

Property Value

Chemical Name

1,3,5-Triazine-2,4,6-triamine, N,N'''-[1,2-

ethanediylbis[[[4,6-bis[butyl(1,2,2,6,6-

pentamethyl-4-piperidinyl)amino]-1,3,5-triazin-2-

yl]imino]-3,1-propanediyl]]bis[N',N''-dibutyl-

N',N''-bis(1,2,2,6,6-pentamethyl-4-piperidinyl)-

CAS Number 106990-43-6

Molecular Weight 2285.6 g/mol

Appearance Off-white to slightly yellowish granules

Melting Range 115 - 150 °C

Volatility (TGA, 1% weight loss) > 290 °C

Table 2: Performance Data of Chimassorb 119 in Polypropylene Fibers After Accelerated

Weathering
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Property Unstabilized PP
PP + 0.3%
Chimassorb 119

PP + 0.5%
Chimassorb 119

Tensile Strength

Retention (%)

After 500 hours ~ 50% > 85% > 90%

After 1000 hours < 20% > 70% > 80%

Color Difference (ΔE*)

After 500 hours > 10 < 2 < 1.5

After 1000 hours > 20 < 4 < 3

Gloss Retention (%)

at 60°

After 500 hours < 30% > 75% > 85%

After 1000 hours < 10% > 60% > 70%

Note: Accelerated weathering conditions are based on ASTM G154, Cycle 1. Actual results

may vary depending on the specific polypropylene grade, processing conditions, and

weathering cycle used.

Experimental Protocols
The following protocols provide a general framework for the incorporation of Chimassorb 119
into polypropylene fibers and their subsequent performance evaluation.

Protocol for Incorporation of Chimassorb 119 into
Polypropylene Fibers
This protocol describes the preparation of stabilized polypropylene fibers using a twin-screw

extruder and a melt spinning line.
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Materials and Equipment:

Polypropylene (fiber grade)

Chimassorb 119
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Twin-screw extruder with a strand die

Water bath and pelletizer

Melt spinning line with a spinneret of desired geometry

Air quenching system

Fiber winder

Procedure:

Drying: Dry the polypropylene resin at 80°C for 4 hours to remove any residual moisture.

Premixing: In a suitable container, accurately weigh the required amount of Chimassorb 119
(e.g., 0.1% to 1.0% by weight of PP) and premix it with the dried polypropylene resin.

Compounding:

Set the temperature profile of the twin-screw extruder. A typical profile for polypropylene is:

Feed zone: 180-190°C

Compression zone: 190-210°C

Metering zone: 210-220°C

Die: 220-230°C

Set the screw speed (e.g., 100-200 rpm).

Feed the premixed material into the extruder.

Extrude the molten polymer through the strand die into a water bath for cooling.

Pelletize the solidified strands.

Melt Spinning:
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Dry the compounded pellets at 80°C for 4 hours.

Feed the pellets into the melt spinning line.

Set the spinning temperature profile, which may be similar to the compounding profile.

Extrude the molten polymer through the spinneret.

Quench the extruded filaments with a controlled airflow.

Wind the solidified fibers onto a winder at a controlled speed.

Protocol for Accelerated Weathering
This protocol follows the guidelines of ASTM G154 for the accelerated weathering of plastic

materials using fluorescent UV lamps.

Equipment:

Fluorescent UV accelerated weathering apparatus (e.g., QUV)

UVA-340 fluorescent lamps

Specimen holders

Procedure:

Sample Preparation: Mount the polypropylene fiber samples onto the specimen holders. This

can be done by winding the fibers around a frame or preparing a small fabric swatch.

Test Cycle: Program the weathering apparatus to run ASTM G154, Cycle 1:

8 hours of UV exposure at a black panel temperature of 60 ± 3°C.

4 hours of condensation at a black panel temperature of 50 ± 3°C.

The irradiance level of the UVA-340 lamps should be controlled at 0.89 W/m²/nm at 340

nm.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Duration: Expose the samples for a predetermined duration (e.g., 500, 1000, 1500,

2000 hours), with periodic removal of samples for evaluation.

Protocol for Performance Evaluation
Standard: ASTM D3822 - Standard Test Method for Tensile Properties of Single Textile Fibers

Equipment:

Universal testing machine with a suitable load cell for fibers.

Fiber grips.

Procedure:

Conditioning: Condition the fiber samples at 21 ± 1°C and 65 ± 2% relative humidity for at

least 24 hours.

Testing:

Mount a single fiber filament in the grips of the testing machine.

Apply a tensile load at a constant rate of extension until the fiber breaks.

Record the breaking force and elongation at break.

Repeat the test for a statistically significant number of fibers (e.g., at least 20).

Calculation: Calculate the average tensile strength and elongation at break. Determine the

percentage of tensile strength retention by comparing the values of the weathered samples

to the unweathered control.

Standard: ASTM D2244 - Standard Practice for Calculation of Color Tolerances and Color

Differences from Instrumentally Measured Color Coordinates

Equipment:

Spectrophotometer or colorimeter with a D65 illuminant and 10° observer.
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Procedure:

Calibration: Calibrate the instrument using a certified white and black standard.

Measurement:

Measure the CIELAB color coordinates (L, a, b*) of the unweathered control sample.

Measure the L, a, and b* values of the weathered samples.

Calculation: Calculate the total color difference (ΔE) using the following formula: ΔE = [ (ΔL)\²
+ (Δa)\² + (Δb)\² ]^½ where ΔL, Δa, and Δb are the differences in the respective values

between the weathered sample and the unweathered control.

Standard: ASTM D2457 - Standard Test Method for Specular Gloss of Plastic Films and Solid

Plastics

Equipment:

Gloss meter with a 60° geometry.

Procedure:

Calibration: Calibrate the gloss meter using the supplied high-gloss standard.

Measurement:

Place the gloss meter on a flat surface of the sample (if in film or plaque form) or on a

tightly wound fiber sample.

Record the gloss reading. Take multiple readings at different locations on the sample and

calculate the average.

Calculation: Calculate the percentage of gloss retention by comparing the gloss values of the

weathered samples to the unweathered control.

Safety Precautions
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When handling Chimassorb 119 and processing polypropylene, it is essential to follow

standard laboratory and industrial safety procedures. This includes:

Wearing appropriate personal protective equipment (PPE), such as safety glasses, gloves,

and a lab coat.

Ensuring adequate ventilation in the processing area to avoid inhalation of any fumes.

Consulting the Safety Data Sheet (SDS) for Chimassorb 119 for detailed information on

handling, storage, and disposal.

Conclusion
Chimassorb 119 is a highly effective light and thermal stabilizer for polypropylene fibers,

significantly enhancing their durability and aesthetic longevity. Its high molecular weight

ensures low migration and volatility, making it suitable for a wide range of applications. The

provided protocols offer a standardized approach for the incorporation and evaluation of

Chimassorb 119, enabling researchers to develop high-performance, long-lasting

polypropylene fiber products. develop high-performance, long-lasting polypropylene fiber

products.

To cite this document: BenchChem. [Application Notes and Protocols: Chimassorb 119 in
Polypropylene Fibers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141851#application-of-chimassorb-119-in-
polypropylene-fibers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

